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Compound of Interest
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Cat. No.: B15363912 Get Quote

A comprehensive guide for researchers and drug development professionals on the

environmental safety profile of the botanical insecticide Celangulin V, benchmarked against

common alternatives. This report synthesizes available toxicological data, outlines

standardized experimental protocols, and visualizes key procedural workflows to support

informed decision-making in the development of sustainable pest management strategies.

Celangulin V, a bioactive compound derived from the Chinese bittersweet plant (Celastrus

angulatus), has garnered attention for its potent insecticidal properties. As the demand for

effective and environmentally benign pesticides grows, a thorough evaluation of the safety of

novel compounds to non-target organisms is paramount. This guide provides a comparative

analysis of the available safety data for Celangulin V against three widely used botanical and

synthetic insecticides: Azadirachtin, Rotenone, and Pyrethrins.

While research indicates Celangulin V possesses low toxicity to non-target organisms, a

notable scarcity of quantitative toxicological data (LC50/LD50 values) for standard indicator

species presents a challenge for a direct, quantitative comparison. This guide, therefore,

presents the available data for the selected alternatives and contextualizes the qualitative

information available for Celangulin V.

Comparative Toxicity Data
The following tables summarize the acute toxicity of Azadirachtin, Rotenone, and Pyrethrins to

a range of non-target organisms. This data, sourced from various ecotoxicological studies,

serves as a benchmark for assessing the potential environmental impact of insecticides.
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Table 1: Acute Toxicity to Aquatic Organisms

Substance Organism Endpoint Value Unit Reference

Azadirachtin

Rainbow

Trout

(Oncorhynch

us mykiss)

96-hr LC50 0.48 ppm [1]

Fathead

Minnow

(Pimephales

promelas)

96-hr LC50 >1.3 mg/L

Daphnia

magna
48-hr EC50 11.6 mg/L [2]

Rotenone

Rainbow

Trout

(Oncorhynch

us mykiss)

96-hr LC50 0.031 mg/L [3]

Bluegill

(Lepomis

macrochirus)

96-hr LC50 0.023 mg/L [3]

Daphnia

magna
48-hr EC50 0.002 - 100 mg/L [3]

Pyrethrins

Rainbow

Trout

(Oncorhynch

us mykiss)

96-hr LC50 24.6 - 114 µg/L [4]

Bluegill

(Lepomis

macrochirus)

96-hr LC50 0.110 - 1,140 µg/L [4]

Daphnia

magna
48-hr EC50 - -
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Table 2: Acute Toxicity to Terrestrial Organisms

Substance Organism Endpoint Value Unit Reference

Azadirachtin
Rat (Rattus

norvegicus)
Oral LD50

>3,540 -

>5,000
mg/kg [1][5]

Honeybee

(Apis

mellifera)

Contact LD50 2.5 µ g/bee [2]

Rotenone
Rat (Rattus

norvegicus)
Oral LD50 132 - 1,500 mg/kg [3]

Honeybee

(Apis

mellifera)

Oral LD50 >30 µ g/bee [6]

Pyrethrins
Rat (Rattus

norvegicus)
Oral LD50 200 - 2,600 mg/kg

Honeybee

(Apis

mellifera)

Contact LD50 0.013 µ g/bee

Note on Celangulin V: While specific LC50 and LD50 values for the organisms listed above

are not readily available in the reviewed literature, some studies have reported findings on

other species. For instance, the LD50 for Celangulin in birds (quails) was found to exceed 2800

mg/kg over a 72-hour period[1]. For the red imported fire ant (Solenopsis invicta), the 24-hour

LD50 was 0.046 ng/ant[1]. These findings suggest a degree of selectivity, with high toxicity to

the target insect and lower toxicity to the avian species tested. However, comprehensive

studies on standard non-target indicator species are needed for a complete safety profile.

Experimental Protocols
To ensure the reliability and comparability of toxicological data, standardized testing guidelines

are crucial. The Organization for Economic Co-operation and Development (OECD) provides a

set of internationally recognized guidelines for the testing of chemicals. Below are summaries

of key protocols relevant to the assessment of insecticide safety for non-target organisms.
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1. Fish, Acute Toxicity Test (OECD Guideline 203)

This guideline outlines the procedure for determining the acute lethal toxicity of a substance to

fish.

Test Organism: Typically a cold-water species like Rainbow Trout (Oncorhynchus mykiss) or

a warm-water species like Zebra fish (Danio rerio).

Procedure: Fish are exposed to the test substance in a static, semi-static, or flow-through

system for 96 hours. A control group is maintained in water without the test substance.

Endpoint: The primary endpoint is mortality. The concentration that is lethal to 50% of the

test population (LC50) is calculated at 24, 48, 72, and 96 hours.

Observations: In addition to mortality, any abnormal behavioral or morphological changes are

recorded.

2. Daphnia sp., Acute Immobilisation Test (OECD Guideline 202)

This test assesses the acute toxicity of a substance to aquatic invertebrates.

Test Organism:Daphnia magna or other suitable Daphnia species.

Procedure: Young daphnids (less than 24 hours old) are exposed to a range of

concentrations of the test substance for 48 hours.

Endpoint: The primary endpoint is immobilization, defined as the inability to swim within 15

seconds after gentle agitation. The effective concentration that causes immobilization in 50%

of the population (EC50) is determined at 24 and 48 hours.

3. Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD Guideline 201)

This test evaluates the effect of a substance on the growth of primary producers in the aquatic

environment.

Test Organism: A rapidly growing species of green algae (e.g., Pseudokirchneriella

subcapitata) or cyanobacteria.
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Procedure: Exponentially growing cultures of the test organism are exposed to various

concentrations of the test substance for 72 hours.

Endpoint: The inhibition of growth is measured by changes in cell density or biomass. The

effective concentration that causes a 50% reduction in growth rate (ErC50) or yield (EyC50)

is calculated.

4. Honeybees, Acute Oral Toxicity Test (OECD Guideline 213) & Acute Contact Toxicity Test

(OECD Guideline 214)

These guidelines are designed to assess the acute toxicity of substances to honeybees,

representing key pollinators.

Test Organism: Adult worker honeybees (Apis mellifera).

Procedure (Oral): Bees are fed a sucrose solution containing the test substance for a defined

period.

Procedure (Contact): A precise amount of the test substance is topically applied to the dorsal

thorax of the bees.

Endpoint: Mortality is recorded at 24, 48, and 72 hours. The dose that is lethal to 50% of the

test population (LD50) is determined.

5. Acute Oral Toxicity – Fixed Dose Procedure (OECD Guideline 420)

This guideline is used to assess the acute oral toxicity of a substance in mammals.

Test Organism: Typically rats, usually females.

Procedure: A fixed dose of the substance is administered orally to a group of animals. The

response is observed, and based on the outcome (mortality or evident toxicity), the dose for

the next group is adjusted up or down from a series of fixed dose levels (5, 50, 300, 2000, or

5000 mg/kg body weight).

Endpoint: The test identifies a dose that causes evident toxicity and a dose that causes no

more than one death, allowing for classification of the substance according to its acute oral
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toxicity.

Visualizations
To further clarify the experimental processes involved in generating safety data, the following

diagrams illustrate a representative workflow and the mode of action of Celangulin V.
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Figure 1: Generalized workflow for an acute fish toxicity test (OECD 203).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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